Cas no 1637399-36-0 ((3R)-3-fluoro-3-methylpyrrolidine hydrochloride)
(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride is a chiral fluorinated pyrrolidine derivative commonly employed as a versatile intermediate in pharmaceutical synthesis and medicinal chemistry. The incorporation of a fluorine atom at the 3-position enhances metabolic stability and bioavailability, making it valuable for drug development. The stereospecific (R)-configuration ensures precise control in asymmetric synthesis, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators. Its rigid pyrrolidine scaffold contributes to conformational restriction, aiding in the optimization of binding affinity and selectivity. Suitable for use under inert conditions, it is supplied as a high-purity solid for research applications.
1637399-36-0 structure
Product Name:(3R)-3-fluoro-3-methylpyrrolidine hydrochloride
CAS No:1637399-36-0
MF:C5H11ClFN
MW:139.598943948746
MDL:MFCD31743167
CID:5684789
PubChem ID:117678937
Update Time:2026-03-11
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- P19721
- (3R)-3-fluoro-3-methylpyrrolidine;hydrochloride
- SCHEMBL16211573
- 1637399-36-0
- MFCD31743167
- (3R)-3-Fluoro-3-methylpyrrolidine HCl
- AS-84515
- SB22212
- (3R)-3-fluoro-3-methylpyrrolidine hydrochloride
- (R)-3-fluoro-3-methylpyrrolidine hydrochloride
-
- MDL： MFCD31743167
- Inchi： 1S/C5H10FN.ClH/c1-5(6)2-3-7-4-5;/h7H,2-4H2,1H3;1H/t5-;/m1./s1
- InChI Key： LDRLKNIQCYFPMH-NUBCRITNSA-N
- SMILES： Cl.F[C@@]1(C)CNCC1
Computed Properties
- Exact Mass: 139.0564052g/mol
- Monoisotopic Mass: 139.0564052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB556201-250 mg |
(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride; . |
1637399-36-0 | 250MG |
€734.90 | 2023-04-13 | ||
| abcr | AB556201-500 mg |
(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride; . |
1637399-36-0 | 500MG |
€966.10 | 2023-04-13 | ||
| abcr | AB556201-1 g |
(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride; . |
1637399-36-0 | 1g |
€1,197.30 | 2023-04-13 | ||
| Chemenu | CM418421-250mg |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 95%+ | 250mg |
$326 | 2023-01-01 | |
| Chemenu | CM418421-500mg |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 95%+ | 500mg |
$544 | 2023-01-01 | |
| Chemenu | CM418421-1g |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 95%+ | 1g |
$815 | 2023-01-01 | |
| Chemenu | CM418421-5g |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 95%+ | 5g |
$2444 | 2023-01-01 | |
| Chemenu | CM418421-10g |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 95%+ | 10g |
$4074 | 2023-01-01 | |
| eNovation Chemicals LLC | D684144-100mg |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D684144-250MG |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride |
1637399-36-0 | 97% | 250mg |
$285 | 2024-07-21 |
(3R)-3-fluoro-3-methylpyrrolidine hydrochloride Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1637399-36-0 ((3R)-3-fluoro-3-methylpyrrolidine hydrochloride) Related Products
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- 125032-78-2([(3-fluoropyrrolidin-3-yl)methyl]dimethylamine)
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